7-nitro-2-[2-(1-pyrrolidinyl)ethyl]-2H-1,4-benzoxazin-3(4H)-one

• IUPAC Name: 7-nitro-2-(2-pyrrolidin-1-ylethyl)-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C14H17N3O4/c18-14-12(5-8-16-6-1-2-7-16)21-13-9-10(17(19)20)3-4-11(13)15-14/h3-4,9,12H,1-2,5-8H2,(H,15,18)
• InChI Key: HQXRNXMUDOZDTR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCC2C(=O)NC3=C(O2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C14H17N3O4
• Molecular Weight: 291.30 g/mol
• Solubility: >43.7 [ug/mL] (The mean of the results at pH 7.4)

Description

“7-nitro-2-[2-(1-pyrrolidinyl)ethyl]-2H-1,4-benzoxazin-3(4H)-one” is a synthetic compound. It has a molecular formula of C14H17N3O4 and a molecular weight of 291.3.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 291.3. Other physical and chemical properties such as melting point, boiling point, and density would require specific experimental data, which is not available in the current data.

Scientific Research Applications

Synthetic Chemistry Applications

Compounds such as 1,2-oxazines and 1,2-benzoxazines, which share structural similarities with the compound , are synthesized through processes involving the cyclization of precursor molecules. These compounds have been studied for their electrophilic properties and use as chiral synthons, demonstrating their utility in the synthesis of complex organic molecules (Sainsbury, 1991).

Materials Science and Corrosion Inhibition

Derivatives of benzoxazine compounds have been explored for their potential as corrosion inhibitors. These compounds, including quinoline derivatives, show effectiveness against metallic corrosion by forming stable complexes with metal surfaces, indicating their potential applications in protecting materials from degradation (Verma, Quraishi, & Ebenso, 2020).

Environmental and Biological Research

Benzoxazinoids, including benzoxazinones and benzoxazolinones, are studied for their roles in plant defense mechanisms against microbial threats. Research on these compounds highlights their antimicrobial activity and potential as scaffolds for designing new antimicrobial agents, suggesting possible applications of related compounds in developing environmental and health solutions (de Bruijn, Gruppen, & Vincken, 2018).